Methyl 4-(2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-(4-phenylpiperazin-1-yl)quinolin-8-yl]oxyacetyl]amino]benzoate
• InChI: InChI=1S/C29H28N4O4/c1-36-29(35)22-10-13-23(14-11-22)30-27(34)20-37-25-9-5-6-21-12-15-26(31-28(21)25)33-18-16-32(17-19-33)24-7-3-2-4-8-24/h2-15H,16-20H2,1H3,(H,30,34)
• InChI Key: OHKXDKAUNCWIDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCN(CC4)C5=CC=CC=C5
• Molecular Formula: C29H28N4O4
• Molecular Weight: 496.6 g/mol

Description

Methyl 4-(2-((2-(4-phenylpiperazin-1-yl)quinolin-8-yl)oxy)acetamido)benzoate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a synthetic compound that belongs to the class of quinoline-based molecules and has shown promising results in various scientific research studies.

Scientific Research Applications

Design and Synthesis Techniques

Research into similar quinoline derivatives has demonstrated innovative approaches to designing ligands for specific receptors, such as the histamine H4 receptor, showcasing the significance of structural modifications in enhancing ligand affinity and selectivity. For instance, studies on quinoline and quinoxaline derivatives have revealed their potential as lead structures for developing potent ligands with significant anti-inflammatory properties in vivo, highlighting the importance of structure-activity relationships (SAR) in medicinal chemistry (Smits et al., 2008).

Biological Applications

The biological evaluation of quinoline derivatives has unveiled their potential in various therapeutic areas, including anticancer and antimicrobial activities. A notable example is the synthesis and characterization of benzo[d]thiazolyl substituted-2-quinolone hybrids, which exhibited significant anticancer activity, particularly against MCF-7 and WRL68 cancer cells. Docking studies provided insights into the binding mode of these compounds, suggesting their utility in developing potential anticancer/antimicrobial agents (Bolakatti et al., 2020).

Synthetic Methodologies

Synthetic methodologies for quinoline derivatives have been extensively studied, highlighting the versatility of these compounds in chemical synthesis. For example, the preparation of pincer-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts for ketone reduction demonstrates the application of quinoline derivatives in catalysis, illustrating their significance beyond biological activities (Facchetti et al., 2016).